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Compound of Interest

Compound Name: Methyl 4-bromocrotonate

Cat. No.: B106362

CAS Number: 1117-71-1

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-bromocrotonate is a halogenated a,3-unsaturated ester that serves as a valuable
and reactive intermediate in organic synthesis.[1] Its chemical structure, featuring a bromine
atom, a carbon-carbon double bond, and an ester functional group, imparts a unique reactivity
profile, making it a key building block for the synthesis of complex organic molecules,
particularly in the pharmaceutical industry.[1] This guide provides a comprehensive overview of
its properties, synthesis, key reactions, and applications, with a focus on its role in the
development of targeted cancer therapeutics.

Physicochemical and Safety Data

A thorough understanding of the physicochemical properties and safety information is
paramount for the handling and application of Methyl 4-bromocrotonate. The following tables
summarize the key data for this compound.

Table 1: Physicochemical Properties of Methyl 4-bromocrotonate
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Property Value Reference
CAS Number 1117-71-1 [1][21[3]
Molecular Formula CsH7BrO:z [11[2][3]
Molecular Weight 179.01 g/mol [1112][3]
Appearance C.:ok')rless to yellow/brown (2]
liquid

Boiling Point 83-85 °C at 13 mmHg [1][2]
Density 1.522 g/mL at 25 °C [1112]

Refractive Index (n20/D)

1.501

[2]

Solubility

Soluble in organic solvents like
dichloromethane, chloroform,

and ethanol.

[1]

Storage Conditions

2-8 °C, handle under nitrogen

in a fume hood.

[1](2]

Table 2: Safety and Hazard Information

Hazard Statement Code
Causes severe skin burns and eye damage. H314
Combustible liquid. H227

This information is based on available safety data sheets and should be supplemented with a

thorough review of the material's specific SDS before handling.

Synthesis of Methyl 4-bromocrotonate

Methyl 4-bromocrotonate can be synthesized through several methods. Two common

laboratory-scale protocols are detailed below.

Method 1: Esterification of 4-bromobut-2-enoic acid
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This method involves the esterification of (E)-4-bromobut-2-enoic acid with methanol, facilitated
by an acid catalyst such as thionyl chloride.

Reactants
Methanol
Product
(E)-4-bromobut-2-enoic acid =»| Methyl 4-bromocrotonate
Reagents
Thionyl Chloride (SOCI2)
(Jatalyst
Reactants
Methyl Crotonate
Reagents Product
N-Bromosuccinimide (NBS) Brommatmg Agent =»| Methyl 4-bromocrotonate
Initiator
Dibenzoyl Peroxide (Initiator)
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Starting Materials

Methyl 4-bromocrotonate

Key Intermediate Synthesis

Piperidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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